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An In-depth Technical Guide to the Physical and Optical Properties of Huebnerite

Introduction
Huebnerite, with the chemical formula MnWO₄, is a manganese tungstate mineral.[1][2][3] It is

the manganese-rich endmember of the wolframite solid solution series, with ferberite (FeWO₄)

being the iron-rich endmember.[1][2][4] This guide provides a comprehensive overview of the

core physical and optical properties of Huebnerite, intended for researchers, scientists, and

professionals in drug development who may utilize mineralogical data.

Huebnerite crystallizes in the monoclinic system and is typically found in high-temperature

hydrothermal veins, granite pegmatites, and alluvial deposits.[5][6][7] It is often associated with

minerals such as quartz, cassiterite, arsenopyrite, and fluorite.[2][5][8] The mineral's properties

can vary slightly depending on the amount of iron substituting for manganese in its structure.[2]

Physical Properties of Huebnerite
The physical characteristics of Huebnerite are crucial for its identification and classification.

These properties are summarized in the table below, followed by detailed descriptions.
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Property Value

Crystal System Monoclinic[1][2][5]

Mohs Hardness 4.0 - 4.5[1][5][6][9]

Specific Gravity 7.12 - 7.18 g/cm³ (Measured)[1][5][9]

Calculated Density 7.234 g/cm³[9][10]

Cleavage Perfect on {010}[1][3][5][9]

Parting On {100} and {102}[1][5][9]

Fracture Uneven / Irregular[1][5][6][9]

Tenacity Brittle[1][2][6][9]

Luster Adamantine, Submetallic, Resinous[1][5][9][11]

Color
Yellowish-brown, Reddish-brown, Blackish-

brown, Black; Rarely Red[5][6][9][11]

Streak
Yellow to Reddish-brown, Greenish-gray[1][5][9]

[11]

Crystal System: Huebnerite belongs to the monoclinic crystal system, specifically the prismatic

(2/m) crystal class.[1][3] Its crystals are often prismatic, tabular, or bladed, and frequently

exhibit striations parallel to the c-axis.[1][2][8]

Hardness: The hardness of Huebnerite ranges from 4 to 4.5 on the Mohs scale.[1][5][9] This

value can increase with a higher iron content.[5][12]

Specific Gravity: Huebnerite is a dense mineral, with a measured specific gravity ranging from

7.12 to 7.18.[1][5][9] Its high specific gravity is a key characteristic for identification.[3]

Cleavage, Parting, and Fracture: It exhibits perfect cleavage in one direction on the {010}

plane.[1][3][5] Less developed parting can be observed on the {100} and {102} planes.[1][9]

The mineral has an uneven or irregular fracture and is brittle.[1][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://m.minerals.net/mineral/huebnerite.aspx
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://classicgems.net/gem_hubnerite.htm
https://www.mindat.org/min-1940.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.mindat.org/min-1940.html
https://www.mindat.org/min-1940.html
https://www.topgeo.com/huebnerite-wolframite
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://assignmentpoint.com/hubnerite-properties-and-occurrences/
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.mindat.org/min-1940.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.mindat.org/min-1940.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://classicgems.net/gem_hubnerite.htm
https://www.mindat.org/min-1940.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://m.minerals.net/mineral/huebnerite.aspx
https://classicgems.net/gem_hubnerite.htm
https://www.mindat.org/min-1940.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.mindat.org/min-1940.html
https://rockidentifier.com/wiki/H%C3%BCbnerite.html
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://classicgems.net/gem_hubnerite.htm
https://www.mindat.org/min-1940.html
https://rockidentifier.com/wiki/H%C3%BCbnerite.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.mindat.org/min-1940.html
https://rockidentifier.com/wiki/H%C3%BCbnerite.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://assignmentpoint.com/hubnerite-properties-and-occurrences/
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://m.minerals.net/mineral/huebnerite.aspx
https://www.handbookofmineralogy.org/pdfs/hubnerite.pdf
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.mindat.org/min-1940.html
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.gemsociety.org/article/huebnerite-jewelry-gem-information/
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://www.mindat.org/min-1940.html
https://assignmentpoint.com/hubnerite-properties-and-occurrences/
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://assignmentpoint.com/hubnerite-properties-and-occurrences/
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.mindat.org/min-1940.html
https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://classicgems.net/gem_hubnerite.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Luster: The luster of Huebnerite is variable, described as adamantine (diamond-like),

submetallic, or resinous.[1][5][9][11]

Color and Streak: The color of Huebnerite varies from yellowish-brown and reddish-brown to

nearly black.[1][6][11] Rarely, it can be red.[5][9] In reflected light, it may show deep red internal

reflections.[5][9] The streak, which is the color of the mineral in powdered form, can be yellow,

reddish-brown, or greenish-gray.[1][5][9]

Optical Properties of Huebnerite
The optical properties of Huebnerite are essential for its identification in thin sections using

polarized light microscopy.

Property Value

Transparency Transparent to Opaque[5][6][9]

Optical Class Biaxial (+)[1][3][8]

Refractive Indices
nα = 2.170 - 2.200nβ = 2.220nγ = 2.300 -

2.320[1][12][13]

Birefringence 0.120 - 0.130[1][6][12]

Pleochroism Perceptible to Visible[5][6][9]

2V Angle 73° (Measured and Calculated)[1][9]

Transparency: In thin splinters or sections, Huebnerite can be transparent to translucent,

although it often appears opaque in hand samples.[1][2][5]

Refractive Indices and Birefringence: Huebnerite has very high refractive indices, with values of

nα = 2.170–2.200, nβ = 2.220, and nγ = 2.300–2.320.[1][7][13] This results in a high

birefringence of 0.120 to 0.130, which is the difference between the highest and lowest

refractive indices.[1][6][12]

Pleochroism: The mineral exhibits perceptible pleochroism, meaning it shows different colors

when viewed from different crystallographic directions.[5][6][9] The observed colors can range

from yellow, green, and orange-red to reddish-brown.[5][6][9]
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Experimental Protocols
The determination of the physical and optical properties of minerals like Huebnerite involves a

suite of standardized laboratory techniques.

1. Crystal Structure Determination (X-ray Diffraction - XRD):

Objective: To determine the crystal system, space group, and unit cell dimensions.

Methodology: A small, powdered sample of pure Huebnerite is placed in a sample holder.

The sample is then irradiated with a monochromatic X-ray beam. As the sample is rotated,

the X-rays are diffracted by the crystal lattice at specific angles (Bragg's Law). A detector

records the intensity of the diffracted X-rays at each angle. The resulting pattern of diffraction

peaks is unique to the mineral's crystal structure and is compared against a database (e.g.,

the International Centre for Diffraction Data) for identification and refinement of

crystallographic parameters.

2. Hardness Determination (Mohs Hardness Test):

Objective: To determine the relative hardness of the mineral.

Methodology: This is a qualitative scratch test.[14] A set of standard minerals of known

hardness (the Mohs scale from 1-10) is used. An attempt is made to scratch an

inconspicuous surface of the Huebnerite sample with a mineral of known hardness. If the

standard mineral scratches Huebnerite, the standard is harder. If Huebnerite scratches the

standard, Huebnerite is harder. This process is repeated with different standard minerals to

bracket the hardness of the sample. For Huebnerite (hardness 4-4.5), it would scratch

fluorite (hardness 4) but be scratched by apatite (hardness 5).[15]

3. Specific Gravity Measurement (Hydrostatic Weighing):

Objective: To determine the density of the mineral relative to water.

Methodology:

A pure, inclusion-free fragment of Huebnerite is first weighed in air (W_air).
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The same fragment is then submerged in a beaker of distilled water and weighed again

(W_water). A specialized balance with an apparatus for suspending the sample in water is

used.

The specific gravity (SG) is calculated using the formula: SG = W_air / (W_air - W_water).

The denominator represents the weight of the displaced water, which is equal to its

volume.

4. Streak Test:

Objective: To determine the color of the mineral in its powdered form.

Methodology: The Huebnerite sample is rubbed across an unglazed porcelain plate (streak

plate).[15][16] The fine powder left on the plate reveals the streak color, which is often more

consistent than the bulk mineral color.[16]

5. Optical Property Determination (Polarized Light Microscopy):

Objective: To determine refractive indices, birefringence, pleochroism, and optical sign.

Methodology:

A thin section of Huebnerite (a slice of the mineral mounted on a glass slide and ground to

a standard thickness of 30 micrometers) is prepared.

The thin section is examined using a petrographic (polarizing) microscope.

Pleochroism: Observed in plane-polarized light by rotating the microscope stage. The

change in color of the mineral is noted.

Refractive Indices: Determined by the immersion method, where the thin section is

compared to a series of calibrated immersion oils of known refractive indices. The Becke

line test is used to determine if the mineral's refractive index is higher or lower than the

surrounding oil.

Birefringence: Observed in cross-polarized light. The interference colors exhibited by the

mineral are related to its birefringence and thickness. A Michel-Lévy chart is used to
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estimate the birefringence from the observed interference colors.

Optical Sign and 2V Angle: Determined by observing interference figures (conoscopic

illumination) and using accessory plates (e.g., gypsum plate, quartz wedge).

Interrelation of Huebnerite Properties
The physical and optical properties of Huebnerite are not independent but are fundamentally

linked to its chemical composition and crystal structure. The following diagram illustrates these

logical relationships.

Logical Relationships of Huebnerite Properties
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Caption: Interplay of fundamental, physical, and optical properties of Huebnerite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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